Cas no 2110271-39-9 (1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-4-methylbenzene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-4-methylbenzene
• CAS No: 2110271-39-9
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 5956856
• PubChem ID: 83693451
• Update Time: 2024-01-10

1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-2-methoxy-4-methylbenzene
• 2110271-39-9
• EN300-1921276

• Inchi： 1S/C12H17BrO/c1-9-5-6-10(11(7-9)14-4)12(2,3)8-13/h5-7H,8H2,1-4H3
• InChI Key： GAIOBHODYJHYEE-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes